![molecular formula C12H21NO3 B3095672 (2S,6s)-2,6-Dimethyl-4-oxo-piperidine-1-carboxylic acid tert-butyl ester CAS No. 1268816-80-3](/img/structure/B3095672.png)
(2S,6s)-2,6-Dimethyl-4-oxo-piperidine-1-carboxylic acid tert-butyl ester
Overview
Description
“(2S,6s)-2,6-Dimethyl-4-oxo-piperidine-1-carboxylic acid tert-butyl ester” is a chemical compound with the formula C12H21NO3 and a molecular weight of 227.3028 . It is used in the pharmaceutical industry as a building block .
Molecular Structure Analysis
The molecular structure analysis of a compound like “this compound” would typically involve techniques such as X-ray crystallography, NMR spectroscopy, or computational methods . Unfortunately, specific details about the molecular structure of this compound are not available in the retrieved data.Physical and Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as melting point, boiling point, density, and solubility . Unfortunately, specific physical and chemical properties for “this compound” are not available in the retrieved data.Scientific Research Applications
Carboxylic Ester Hydrolases in Bacteria
Carboxylic ester hydrolases (CEHs) are enzymes that catalyze the hydrolysis of carboxylic esters to produce alcohol and acid. These enzymes are found in all domains of life and play significant roles in various biological processes. In bacteria, CEHs exhibit diverse catalytic mechanisms and structural architectures. They are essential for the metabolism of ester-containing compounds, including those with structures similar to the compound . CEHs' substrate specificity and their potential applications in biotechnology and industrial processes highlight the importance of understanding these enzymes in the context of carboxylic acid and ester chemistry (Oh, Kim, & Kim, 2019).
Synthetic Routes and Chemical Modifications
The synthesis and modification of complex organic compounds are fundamental aspects of chemical research. For instance, the synthesis of 1-indanones, which involves carboxylic acids and esters as starting materials, showcases the versatility of these functional groups in producing compounds with a broad range of biological activities. This process underscores the significance of carboxylic acid and ester chemistry in the development of potential therapeutic agents and highlights the relevance of such chemical transformations in the context of the compound (Turek, Szczęsna, Koprowski, & Bałczewski, 2017).
Biotechnological Applications
Carboxylic acids and their derivatives play a crucial role in biotechnology, particularly in the production of lactic acid from biomass. Lactic acid serves as a precursor for various chemicals and is used in drug synthesis, highlighting the potential of carboxylic acid derivatives in the pharmaceutical industry. This relevance extends to compounds like “(2S,6s)-2,6-Dimethyl-4-oxo-piperidine-1-carboxylic acid tert-butyl ester,” suggesting its possible applications in synthesizing biologically active molecules or in biotechnological processes (Gao, Ma, & Xu, 2011).
Properties
IUPAC Name |
tert-butyl (2S,6S)-2,6-dimethyl-4-oxopiperidine-1-carboxylate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H21NO3/c1-8-6-10(14)7-9(2)13(8)11(15)16-12(3,4)5/h8-9H,6-7H2,1-5H3/t8-,9-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADBYGASBXODWTQ-IUCAKERBSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(=O)CC(N1C(=O)OC(C)(C)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1CC(=O)C[C@@H](N1C(=O)OC(C)(C)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H21NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
227.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
184368-70-5 | |
Record name | trans-2,6-Dimethylpiperidin-4-one, N-BOC protected | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.